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Compound of Interest

Compound Name: 4-fluoro MBZP

Cat. No.: B15617477

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analytical detection of

4-fluoro methylbenzylpiperazine (4-fluoro MBZP), a novel psychoactive substance (NPS) of

the piperazine class. The methodologies outlined herein are based on established analytical

techniques for the identification and quantification of piperazine derivatives, offering guidance

for forensic laboratories, clinical research, and drug development settings.

Introduction to 4-fluoro MBZP
4-fluoro MBZP, chemically known as 1-[(4-fluorophenyl)methyl]-4-methyl-piperazine, is a

synthetic stimulant and a structural analog of benzylpiperazine (BZP).[1] As an emerging NPS,

robust and validated analytical methods are crucial for its detection in seized materials and

biological specimens. The primary analytical techniques employed for the characterization and

quantification of 4-fluoro MBZP and related compounds are gas chromatography-mass

spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1]

[2][3][4]

Chemical and Physical Properties of 4-fluoro MBZP:[1][5]
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Property Value

Formal Name 1-[(4-fluorophenyl)methyl]-4-methyl-piperazine

Synonyms
4-Fluoro-MBZP, 4-Fluoro-

Methylbenzylpiperazine

CAS Number 144734-44-1

Molecular Formula C12H17FN2

Molecular Weight 208.3 g/mol

Exact Mass 209.1449

Purity (as reference standard) ≥98%

Analytical Methodologies
The selection of an appropriate analytical method depends on the sample matrix, the required

sensitivity, and the desired outcome (qualitative identification vs. quantitative analysis).

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a widely used and reliable technique for the identification of volatile and semi-volatile

compounds like 4-fluoro MBZP in seized drug materials.[4][6] It offers excellent separation

efficiency and provides characteristic mass spectra for structural elucidation.

Liquid Chromatography-Mass Spectrometry (LC-MS)
LC-MS, particularly with tandem mass spectrometry (LC-MS/MS), is a highly sensitive and

specific method for the detection and quantification of piperazines in complex matrices such as

blood and urine.[3][7][8] It is often preferred for biological samples due to minimal sample

preparation requirements and its suitability for non-volatile and thermally labile compounds.[9]

Quantitative Data Summary
The following table summarizes typical quantitative data for the analysis of piperazine

derivatives using GC-MS and LC-MS. It is important to note that method validation, including
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the determination of limits of detection (LOD) and quantification (LOQ) for 4-fluoro MBZP,

should be performed in the end-user's laboratory.

Analytical
Method

Analyte(s
)

Matrix LOD
LOQ/LLO
Q

Linearity
(R²)

Referenc
e

GC-MS

BZP, 3-

CPP,

MBZP, 4-

MPP, 3-

TFMPP

Street

Drugs

2.5–5.0

µg/mL
- - [6]

LC-MS

BZP,

TFMPP,

and

metabolites

Human

Plasma
- 5 ng/mL > 0.99 [7]

LC-ESI-MS

BZP,

TFMPP,

and

metabolites

Human

Urine

5-40 ng/mL

(Scan

mode), 0.2-

1 ng/mL

(SIM

mode)

- - [10]

Experimental Protocols
Protocol 1: GC-MS Analysis of 4-fluoro MBZP in Seized
Material
This protocol is suitable for the qualitative identification of 4-fluoro MBZP in powders, tablets,

and other non-biological materials.

4.1.1. Sample Preparation (Acid-Base Extraction)[1]

Weigh approximately 10 mg of the homogenized sample.

Dissolve the sample in 1 mL of methanol.
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Add 1 mL of 0.5 M HCl.

Vortex for 1 minute.

Add 2 mL of diethyl ether and vortex for 1 minute.

Centrifuge at 3000 rpm for 5 minutes.

Discard the upper organic layer.

Add 1 mL of 1 M NaOH to the aqueous layer to basify.

Add 2 mL of diethyl ether and vortex for 1 minute.

Centrifuge at 3000 rpm for 5 minutes.

Transfer the upper organic layer to a clean vial.

Evaporate the solvent under a gentle stream of nitrogen.

Reconstitute the residue in 100 µL of methanol for GC-MS analysis.

4.1.2. GC-MS Instrumentation and Conditions

Instrument: Agilent 5975 Series GC/MSD or equivalent.[1]

Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

Injector Temperature: 250 °C

Injection Mode: Splitless

Oven Temperature Program:

Initial temperature: 80 °C, hold for 1 minute.

Ramp: 15 °C/min to 300 °C.

Hold: 5 minutes at 300 °C.
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Carrier Gas: Helium at a constant flow rate of 1 mL/min.

MS Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 40-550.

4.1.3. Data Analysis

The identification of 4-fluoro MBZP is based on the retention time and the fragmentation

pattern in the mass spectrum compared to a certified reference standard.

Protocol 2: LC-MS/MS Analysis of 4-fluoro MBZP in
Biological Samples
This protocol provides a general framework for the quantitative analysis of 4-fluoro MBZP in

urine or plasma. Method development and validation are essential.

4.2.1. Sample Preparation (Solid-Phase Extraction - SPE)[3][10]

To 1 mL of urine or plasma, add an internal standard (e.g., BZP-d7).

Precondition a mixed-mode cation exchange SPE cartridge with 2 mL of methanol followed

by 2 mL of deionized water.

Load the sample onto the SPE cartridge.

Wash the cartridge with 2 mL of deionized water, followed by 2 mL of methanol.

Elute the analyte with 2 mL of 5% ammonium hydroxide in methanol.

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40 °C.

Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.
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4.2.2. LC-MS/MS Instrumentation and Conditions

Instrument: Sciex X500R LC-QTOF-MS or equivalent triple quadrupole mass spectrometer.

[1]

Column: C18 column (e.g., 100 mm x 2.1 mm, 3.5 µm particle size).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Flow Rate: 0.4 mL/min.

Gradient:

Start with 5% B.

Linearly increase to 95% B over 8 minutes.

Hold at 95% B for 2 minutes.

Return to 5% B and re-equilibrate for 3 minutes.

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Multiple Reaction Monitoring (MRM) Transitions:

Specific precursor and product ion transitions for 4-fluoro MBZP need to be determined

by infusing a standard solution. A potential precursor ion would be the protonated

molecule [M+H]+ at m/z 209.1.

4.2.3. Data Analysis

Quantification is achieved by constructing a calibration curve using certified reference

standards and an appropriate internal standard.
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Caption: GC-MS workflow for the analysis of 4-fluoro MBZP.

Sample Preparation (Biological Matrix) LC-MS/MS Analysis

Data Interpretation
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Caption: LC-MS/MS workflow for 4-fluoro MBZP analysis.
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Caption: Analytical techniques for 4-fluoro MBZP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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